Cas no 1805922-46-6 (2-Amino-3-chloro-5-(difluoromethyl)-6-nitropyridine)

• Product Name: 2-Amino-3-chloro-5-(difluoromethyl)-6-nitropyridine
• CAS No: 1805922-46-6
• MF: C₆H₄ClF₂N₃O₂
• MW: 223.564666748047
• CID: 4853235
• Update Time: 2025-05-20

2-Amino-3-chloro-5-(difluoromethyl)-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chloro-5-(difluoromethyl)-6-nitropyridine

• Inchi： 1S/C6H4ClF2N3O2/c7-3-1-2(4(8)9)6(12(13)14)11-5(3)10/h1,4H,(H2,10,11)
• InChI Key： NSTYQVCFJWVZKZ-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=C(C(C(F)F)=C1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 1.9
• Topological Polar Surface Area: 84.7

Additional information on 2-Amino-3-chloro-5-(difluoromethyl)-6-nitropyridine

Comprehensive Overview of 2-Amino-3-chloro-5-(difluoromethyl)-6-nitropyridine (CAS No. 1805922-46-6)

2-Amino-3-chloro-5-(difluoromethyl)-6-nitropyridine (CAS No. 1805922-46-6) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This nitropyridine derivative is characterized by its unique molecular structure, which includes an amino group, a chloro substituent, a difluoromethyl group, and a nitro group. These functional groups contribute to its reactivity and potential applications in various scientific domains.

The compound's CAS number 1805922-46-6 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Researchers often search for "2-Amino-3-chloro-5-(difluoromethyl)-6-nitropyridine synthesis" or "CAS 1805922-46-6 applications" to explore its synthetic pathways and utility. Recent trends indicate growing interest in "difluoromethyl pyridine derivatives" due to their role in designing novel bioactive molecules, particularly in medicinal chemistry.

From a structural perspective, the presence of the difluoromethyl group in 2-Amino-3-chloro-5-(difluoromethyl)-6-nitropyridine enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. Queries like "nitropyridine in drug design" and "fluorinated pyridines uses" reflect the compound's relevance in modern pharmaceutical research. Its potential as a building block for kinase inhibitors or antimicrobial agents is a subject of ongoing investigation.

In agrochemical applications, this compound's nitro and chloro substituents contribute to its herbicidal or pesticidal properties. Searches for "chloronitropyridine agrochemicals" or "difluoromethyl heterocycles crop protection" highlight its significance in sustainable agriculture. The compound's mode of action, possibly involving interference with plant enzymatic processes, aligns with the industry's demand for environmentally friendly solutions.

Analytical characterization of CAS 1805922-46-6 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. Laboratory professionals frequently search for "2-Amino-3-chloro-5-(difluoromethyl)-6-nitropyridine spectroscopic data" or "nitropyridine derivative characterization" to access technical details. The compound's purity and stability under various conditions are critical parameters for research applications.

The synthetic routes to 2-Amino-3-chloro-5-(difluoromethyl)-6-nitropyridine often involve multi-step procedures starting from simpler pyridine precursors. Organic chemists explore "selective nitration of chloropyridines" or "difluoromethylation of aromatic systems" to optimize its production. Recent publications have focused on greener synthetic approaches, addressing the growing demand for sustainable chemistry practices.

Regulatory and safety aspects of CAS 1805922-46-6 are frequently queried as "nitropyridine safety profile" or "handling fluorinated pyridine derivatives." While not classified as hazardous under standard conditions, proper laboratory precautions are recommended when working with this compound. Material Safety Data Sheets (MSDS) provide essential guidance for researchers handling this chemical.

Future research directions for 2-Amino-3-chloro-5-(difluoromethyl)-6-nitropyridine may explore its potential in materials science, particularly in the development of specialty polymers or electronic materials. The compound's unique combination of electron-withdrawing groups makes it interesting for "nitroheterocycles in material science" applications. Additionally, its role in catalytic systems or as a ligand in coordination chemistry represents another promising avenue for investigation.

In conclusion, 2-Amino-3-chloro-5-(difluoromethyl)-6-nitropyridine (CAS No. 1805922-46-6) represents a versatile chemical entity with broad potential across multiple scientific disciplines. Its structural features and reactivity profile continue to inspire innovation in both academic and industrial research settings, addressing contemporary challenges in healthcare, agriculture, and advanced materials development.